Cas no 1073428-41-7 ((5-Cyclopropylpyridin-2-yl)methanamine)

• Product Name: (5-Cyclopropylpyridin-2-yl)methanamine
• CAS No: 1073428-41-7
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• CID: 2190095
• PubChem ID: 55283832
• Update Time: 2025-06-14

(5-Cyclopropylpyridin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5-Cyclopropylpyridin-2-yl)methanamine
• 1-(5-Cyclopropyl-2-pyridinyl)methanamine
• EN300-6769421
• AKOS006347121
• C-(5-Cyclopropyl-pyridin-2-yl)-methylamine
• CS-0342942
• DB-310050
• 1-(5-CYCLOPROPYLPYRIDIN-2-YL)METHANAMINE
• (5-cyclopropyl-2-pyridyl)methanamine
• 1073428-41-7
• QJXOQJCMVFNCQG-UHFFFAOYSA-N
• SCHEMBL2856915

• Inchi： 1S/C9H12N2/c10-5-9-4-3-8(6-11-9)7-1-2-7/h3-4,6-7H,1-2,5,10H2
• InChI Key： QJXOQJCMVFNCQG-UHFFFAOYSA-N
• SMILES： N1C(CN)=CC=C(C=1)C1CC1

Computed Properties

• Exact Mass: 148.100048391Da
• Monoisotopic Mass: 148.100048391Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines

Additional information on (5-Cyclopropylpyridin-2-yl)methanamine

Comprehensive Overview of (5-Cyclopropylpyridin-2-yl)methanamine (CAS No. 1073428-41-7): Properties, Applications, and Research Insights

The compound (5-Cyclopropylpyridin-2-yl)methanamine, identified by its CAS number 1073428-41-7, is a specialized organic molecule with a unique structural framework. This amine derivative features a cyclopropyl substituent attached to a pyridine ring, making it a subject of interest in medicinal chemistry and material science. Its molecular formula, C9H12N2, and distinct functional groups contribute to its versatility in synthetic applications. Researchers and industries are increasingly exploring its potential due to its pharmacophore-like properties, which align with current trends in drug discovery and small-molecule therapeutics.

In recent years, the demand for heterocyclic compounds like (5-Cyclopropylpyridin-2-yl)methanamine has surged, driven by their role in developing targeted therapies and biochemical probes. The compound’s pyridine-cyclopropyl hybrid structure offers a balance of lipophilicity and electronic effects, critical for optimizing bioavailability and binding affinity in drug design. This aligns with the growing focus on precision medicine and AI-driven molecular modeling, where such scaffolds are computationally screened for lead optimization.

Synthetic routes to 1073428-41-7 often involve Pd-catalyzed cross-coupling or reductive amination strategies, reflecting advancements in green chemistry and catalytic efficiency. These methods are frequently searched in academic and industrial databases, highlighting the compound’s relevance in sustainable synthesis. Additionally, its stability under physiological conditions makes it a candidate for pro-drug development, a trending topic in pharmaceutical R&D.

Beyond therapeutics, (5-Cyclopropylpyridin-2-yl)methanamine is investigated for its potential in agrochemicals and functional materials. Its electron-rich pyridine core enables interactions with metal ions, suggesting applications in catalysis or sensor technologies. This multidisciplinary appeal resonates with searches for multi-functional organic building blocks, a niche yet expanding area in chemical innovation.

Quality control of CAS 1073428-41-7 relies on advanced analytical techniques like HPLC and NMR spectroscopy, ensuring compliance with GMP standards. As regulatory scrutiny intensifies, these protocols address common queries about compound purity and batch-to-batch consistency. The compound’s MSDS and handling guidelines are also frequently accessed, underscoring the importance of safety data transparency in chemical commerce.

In summary, (5-Cyclopropylpyridin-2-yl)methanamine exemplifies the convergence of structural ingenuity and applied research. Its CAS 1073428-41-7 identifier serves as a gateway to a wealth of scientific literature, bridging gaps between academic inquiry and industrial application. As the scientific community prioritizes molecular diversity and sustainable practices, this compound is poised to remain a focal point in cutting-edge research.